4-(N,N-dimethylsulfamoyl)-N-(tetrahydro-2H-pyran-4-yl)-N-(thiophen-2-ylmethyl)benzamide

• IUPAC Name: 4-(dimethylsulfamoyl)-N-(oxan-4-yl)-N-(thiophen-2-ylmethyl)benzamide
• InChI: InChI=1S/C19H24N2O4S2/c1-20(2)27(23,24)18-7-5-15(6-8-18)19(22)21(14-17-4-3-13-26-17)16-9-11-25-12-10-16/h3-8,13,16H,9-12,14H2,1-2H3
• InChI Key: NUODOPIOVVGMNX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)N(CC2=CC=CS2)C3CCOCC3
• Molecular Formula: C19H24N2O4S2
• Molecular Weight: 408.5 g/mol
• CAS No.: 1797963-73-5

Description

4-(N,N-dimethylsulfamoyl)-N-(tetrahydro-2H-pyran-4-yl)-N-(thiophen-2-ylmethyl)benzamide is a useful research compound. Its molecular formula is C19H24N2O4S2 and its molecular weight is 408.53. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis

The compound's framework allows for the exploration of heterocyclic synthesis, contributing significantly to the development of novel heterocyclic compounds. For instance, thiophenylhydrazonoacetates have been synthesized for generating diverse heterocyclic structures, demonstrating the compound's utility in expanding the chemical space of potential pharmacologically active molecules (Mohareb et al., 2004).

Supramolecular Chemistry

Supramolecular chemistry is another area where the compound finds application, particularly in the development of luminescent supramolecular materials. The synthesis of 4-aryl-1H-pyrazoles, which can self-assemble into columnar mesophases displaying luminescent properties, showcases the potential of using such compounds in materials science for creating novel luminescent materials (Moyano et al., 2013).

Anticancer Research

In the field of medicinal chemistry, derivatives of this compound have been synthesized and evaluated for their biological activities. Novel benzenesulfonamide derivatives, for instance, have shown promising antitumor activities against various cancer cell lines, highlighting the compound's relevance in the search for new anticancer agents (Fahim & Shalaby, 2019).

Molecular Solids and Hydrogen Bonding

The compound has been utilized in the study of energetic multi-component molecular solids, where strong hydrogen bonds and weak intermolecular interactions play crucial roles in forming supramolecular architectures. This research contributes to our understanding of molecular assembly and the design of novel materials (Wang et al., 2014).